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Abstract
Phenethyl isobutyrate is a carboxylic ester recognized for its characteristic fruity and rosy

aroma, leading to its extensive use in the fragrance and flavor industries. This technical guide

provides an in-depth overview of the history, synthesis, and physicochemical properties of

phenethyl isobutyrate. Detailed experimental protocols for its synthesis via Fischer

esterification are provided, alongside a comprehensive summary of its quantitative data.

Furthermore, this document explores its primary application as a fragrance and flavoring agent

and touches upon the general olfactory signaling pathway through which such esters are

perceived.

Discovery and History
The precise date and discoverer of phenethyl isobutyrate are not well-documented, a

common trait for many specialty chemicals developed for the flavor and fragrance industry. Its

synthesis and characterization are rooted in the broader advancements in organic chemistry in

the late 19th and early 20th centuries, particularly following the elucidation of the Fischer

esterification reaction by Emil Fischer in 1895. This period saw a surge in the synthesis of

various esters for commercial use in perfumery and flavorings.[1]

While early production was likely carried out by companies such as Schimmel & Co. and

Haarmann & Reimer in Germany, a notable milestone in its documented history is a 1960
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patent granted to Garry C. Kitchens and Thomas F. Wood of The Givaudan Corporation.[1][2]

This patent details a process for preparing isobutyrate esters, including phenethyl
isobutyrate, indicating its established importance as a fragrance and flavor chemical by that

time.[2] Phenethyl isobutyrate is found naturally in trace amounts in peppermint oils, beer,

cider, and certain floral essential oils.[3][4]

Physicochemical Properties
Phenethyl isobutyrate is a colorless to pale yellow liquid with a distinct fruity and rosy odor.[5]

[6] A summary of its key physical and chemical properties is presented in Table 1.

Property Value Reference

Molecular Formula C₁₂H₁₆O₂ [7]

Molecular Weight 192.25 g/mol [8]

CAS Number 103-48-0 [7]

Appearance Colorless to pale yellow liquid [5][6]

Odor Fruity, rosy [3]

Boiling Point 250 °C (lit.) [3][6]

Density 0.988 g/mL at 25 °C (lit.) [3][6]

Refractive Index n20/D 1.4873 (lit.) [3][6]

Solubility
Insoluble in water; soluble in

alcohol and oils
[8]

Flash Point 227 °F (108.3 °C) [8]

Synthesis
The most common method for the industrial and laboratory synthesis of phenethyl isobutyrate
is the Fischer esterification of phenethyl alcohol with isobutyric acid, using an acid catalyst such

as sulfuric acid.[5][9]

General Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/phenethyl-isobutyrate-103-48-0
https://patents.google.com/patent/US3057914A/en
https://www.benchchem.com/product/b089656?utm_src=pdf-body
https://www.benchchem.com/product/b089656?utm_src=pdf-body
https://patents.google.com/patent/US3057914A/en
https://www.benchchem.com/product/b089656?utm_src=pdf-body
https://foreverest.org/industrial-fragrance-chemistry-a-brief-historical-perspective/
https://fragranceconservatory.com/ingredient/phenethyl-isobutyrate
https://www.benchchem.com/product/b089656?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Synthesis_of_Phenethyl_Acetate_via_Fischer_Esterification.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%2029%20Fischer%20Esterification_2016_revised.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh97f0716c?context=bbe
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh97f0716c?context=bbe
https://www.benchchem.com/pdf/Application_Notes_Synthesis_of_Phenethyl_Acetate_via_Fischer_Esterification.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%2029%20Fischer%20Esterification_2016_revised.pdf
https://foreverest.org/industrial-fragrance-chemistry-a-brief-historical-perspective/
https://foreverest.org/industrial-fragrance-chemistry-a-brief-historical-perspective/
https://community.wvu.edu/~josbour1/Labs/Exp%2029%20Fischer%20Esterification_2016_revised.pdf
https://foreverest.org/industrial-fragrance-chemistry-a-brief-historical-perspective/
https://community.wvu.edu/~josbour1/Labs/Exp%2029%20Fischer%20Esterification_2016_revised.pdf
https://foreverest.org/industrial-fragrance-chemistry-a-brief-historical-perspective/
https://community.wvu.edu/~josbour1/Labs/Exp%2029%20Fischer%20Esterification_2016_revised.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b089656?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Synthesis_of_Phenethyl_Acetate_via_Fischer_Esterification.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/10_fisher_esterification.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol: Fischer Esterification
This protocol is a generalized procedure based on standard laboratory practices for Fischer

esterification.[5][6][10][11]

Materials:

Phenethyl alcohol

Isobutyric acid

Concentrated sulfuric acid (catalyst)

Diethyl ether (or other suitable extraction solvent)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine one molar equivalent of phenethyl alcohol

and 1.5 to 2 molar equivalents of isobutyric acid.
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Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid

(approximately 1-2% of the total mass of the reactants) to the mixture while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a

heating mantle. The reaction is typically refluxed for 2-4 hours. To drive the equilibrium

towards the product, a Dean-Stark apparatus can be used to remove the water as it is

formed.

Workup - Neutralization: After the reflux is complete, allow the reaction mixture to cool to

room temperature. Transfer the mixture to a separatory funnel containing an equal volume of

cold water.

Extraction: Extract the aqueous layer with diethyl ether.

Washing: Wash the organic layer sequentially with 5% sodium bicarbonate solution to

neutralize any unreacted acid (caution: CO₂ evolution), followed by a wash with saturated

sodium chloride solution (brine) to remove any remaining water-soluble components.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Solvent Removal: Decant or filter the dried organic solution and remove the solvent using a

rotary evaporator.

Purification: The crude phenethyl isobutyrate can be purified by vacuum distillation to

obtain the final product.

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the synthesis of phenethyl isobutyrate via Fischer esterification.

Applications and Biological Activity
Phenethyl isobutyrate is primarily used as a fragrance ingredient in perfumes, cosmetics,

soaps, and detergents.[12][13] It is also utilized as a flavoring agent in a variety of food

products, including beverages, ice cream, candy, and baked goods, where it imparts a fruity,

peach-like flavor.[8][10]

The biological activity of phenethyl isobutyrate is predominantly related to its interaction with

olfactory receptors in the nasal epithelium. Like other volatile esters, it is perceived through a

complex signaling cascade.

Olfactory Signaling Pathway
The perception of odorants like phenethyl isobutyrate begins with their interaction with

Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia

of olfactory sensory neurons.[14]
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Caption: Simplified diagram of the olfactory signal transduction pathway.

This binding activates the associated G-protein (Golf), which in turn activates adenylyl cyclase.

[14] This enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP). The subsequent

increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx

of sodium and calcium ions. This influx depolarizes the neuron, generating an action potential

that is transmitted to the olfactory bulb of the brain, where the signal is further processed,

leading to the perception of smell.[14]

Safety and Toxicology
Phenethyl isobutyrate is generally regarded as safe (GRAS) for its intended use as a

flavoring agent.[9] Toxicological and dermatological reviews have been conducted to ensure its

safety for use in fragrance applications.[11] It is mildly toxic by ingestion, and as with most

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b089656?utm_src=pdf-body-img
http://reactome.org/content/detail/R-HSA-381753
http://reactome.org/content/detail/R-HSA-381753
https://www.benchchem.com/product/b089656?utm_src=pdf-body
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/10_fisher_esterification.pdf
https://sites.nvcc.edu/alchm/lab/files_246/46_esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


organic chemicals, appropriate safety precautions should be taken during handling in a

laboratory or industrial setting.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. US3057914A - Process for the preparation of isobutyrate esters - Google Patents
[patents.google.com]

3. foreverest.org [foreverest.org]

4. Phenethyl isobutyrate | The Fragrance Conservatory [fragranceconservatory.com]

5. benchchem.com [benchchem.com]

6. community.wvu.edu [community.wvu.edu]

7. Phenethyl isobutyrate | 103-48-0 [sigmaaldrich.com]

8. lookchem.com [lookchem.com]

9. athabascau.ca [athabascau.ca]

10. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]

11. sites.nvcc.edu [sites.nvcc.edu]

12. Changes in Olfactory Receptor Expression Are Correlated With Odor Exposure During
Early Development in the zebrafish (Danio rerio) - PubMed [pubmed.ncbi.nlm.nih.gov]

13. phenoxyethyl isobutyrate, 103-60-6 [thegoodscentscompany.com]

14. Reactome | Olfactory Signaling Pathway [reactome.org]

To cite this document: BenchChem. [Phenethyl Isobutyrate: A Technical Guide to its
Discovery, Synthesis, and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089656#discovery-and-history-of-phenethyl-
isobutyrate]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b089656?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/phenethyl-isobutyrate-103-48-0
https://patents.google.com/patent/US3057914A/en
https://patents.google.com/patent/US3057914A/en
https://foreverest.org/industrial-fragrance-chemistry-a-brief-historical-perspective/
https://fragranceconservatory.com/ingredient/phenethyl-isobutyrate
https://www.benchchem.com/pdf/Application_Notes_Synthesis_of_Phenethyl_Acetate_via_Fischer_Esterification.pdf
https://community.wvu.edu/~josbour1/Labs/Exp%2029%20Fischer%20Esterification_2016_revised.pdf
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh97f0716c?context=bbe
https://www.lookchem.com/404.htm
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/10_fisher_esterification.pdf
https://fjetland.cm.utexas.edu/courses/organiclab/Quest/Fischer%20Esterification%20Upscale%20NaOH.pdf
https://sites.nvcc.edu/alchm/lab/files_246/46_esters.pdf
https://pubmed.ncbi.nlm.nih.gov/26892307/
https://pubmed.ncbi.nlm.nih.gov/26892307/
https://www.thegoodscentscompany.com/data/rw1031511.html
http://reactome.org/content/detail/R-HSA-381753
https://www.benchchem.com/product/b089656#discovery-and-history-of-phenethyl-isobutyrate
https://www.benchchem.com/product/b089656#discovery-and-history-of-phenethyl-isobutyrate
https://www.benchchem.com/product/b089656#discovery-and-history-of-phenethyl-isobutyrate
https://www.benchchem.com/product/b089656#discovery-and-history-of-phenethyl-isobutyrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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